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Compound of Interest

Compound Name: 3-bromo-9-methyl-9H-carbazole

Cat. No.: B1273018

Proper management and disposal of 3-bromo-9-methyl-9H-carbazole are critical for
laboratory safety and environmental protection. As a halogenated organic compound, it must
be treated as hazardous waste and handled in accordance with stringent regulatory guidelines.
Adherence to these procedures minimizes risks to researchers and ensures compliance with
environmental laws.

Immediate Safety and Handling Precautions

Before handling or preparing for disposal, ensure all appropriate personal protective equipment
(PPE) is in use. Operations should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[1][2][3]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]
o Hand Protection: Use chemically resistant gloves, such as nitrile gloves.[4]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.
[5] For significant handling, fire/flame resistant and impervious clothing may be necessary.

[1]

o Respiratory Protection: If dust formation is likely or exposure limits may be exceeded, use
a NIOSH/MSHA-approved respirator.[5][6]
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o Accidental Release Measures: In case of a spill, avoid generating dust.[1][2] Carefully sweep
or vacuum the material and place it into a suitable, sealed container for disposal.[5] Ensure
proper PPE is worn during cleanup.[5]

Step-by-Step Disposal Protocol

The disposal of 3-bromo-9-methyl-9H-carbazole, like other halogenated organic compounds,
must follow the "cradle-to-grave" approach for hazardous waste management mandated by
regulations such as the Resource Conservation and Recovery Act (RCRA).[7][8]

o Waste Characterization:

o Identify any waste containing 3-bromo-9-methyl-9H-carbazole (including pure
substance, contaminated labware, and solutions) as Hazardous Halogenated Organic
Waste.

o The substance is classified as harmful if swallowed, harmful in contact with skin, and
harmful if inhaled.[1]

o Waste Segregation:

o Collect waste containing 3-bromo-9-methyl-9H-carbazole in a dedicated waste
container.

o Do not mix with non-halogenated organic waste, aqueous waste, or solid municipal trash.
Proper segregation is crucial for safe and compliant disposal.

» Containerization:
o Use a chemically compatible and leak-proof container with a tightly sealing screw cap.[4]

o The container must be in good condition and appropriate for the type of waste (solid or
liquid).[4]

o Keep the container closed at all times except when actively adding waste.[4]

e Labeling:
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o Label the waste container clearly before adding the first drop of waste.[4]
o The label must include:

The words "Hazardous Waste".

The full chemical name: "3-bromo-9-methyl-9H-carbazole". Do not use formulas or
abbreviations.[4]

A list of all other chemical constituents in the container.[4]

Appropriate hazard pictograms (e.g., exclamation mark for irritant/harmful).

e Storage:

o Store the sealed waste container in a designated and well-ventilated satellite accumulation
area.

o Ensure the storage area is cool and dry.[3][4]

o Store away from incompatible materials such as strong oxidizing agents, acids, and
bases.[4][9]

» Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Disposal must occur at a permitted treatment, storage, and disposal facility (TSDF) in
accordance with all local, state, and federal regulations.[1][2][10]

o Under no circumstances should this chemical be disposed of down the drain or in regular
trash.

Chemical and Safety Data

The following table summarizes key data for 3-bromo-9-methyl-9H-carbazole and its close
analog, 3-bromo-9H-carbazole, relevant to safe handling and disposal.
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Property

Data

Source

Chemical Formula

C13H10BrN

Appearance

Solid, powder/crystals

[2]

Hazards

H302: Harmful if
swallowedH312: Harmful in
contact with skinH332: Harmful
if inhaledCauses skin, eye,

and respiratory irritation

[1]5]

Melting Point

198 °C (for 3-bromo-9H-

carbazole)

[2]

Boiling Point

409 °C at 1 atm (for 3-bromo-

9H-carbazole)

[2]

Disposal Precaution

P501: Dispose of
contents/container to an
appropriate treatment and
disposal facility in accordance
with applicable laws and

regulations.

[1]

Disposal Workflow

The following diagram illustrates the essential workflow for the proper disposal of 3-bromo-9-

methyl-9H-carbazole.
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Prohibited Actions

Preparation & Handling

Handle Chemical in DO NOT
Ventilated Area (Fume Hood) Dispose in Sink or Trash

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Waste Managemﬁ(-\t Protocol

Generate Waste
(e.g., excess chemical, contaminated items)

:

Characterize & Segregate Waste
as 'Halogenated Organic'

l

Collect in a Compatible Container
with a Screw Cap

Label Container Clearly

'‘Hazardous Waste' & Full Chemical Name(s)

Store Sealed Container
in Designated Satellite Area

Arrange Pickup by EHS

or Licensed Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-bromo-9-methyl-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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